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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-2,2-dimethyl-2H-chromene is a heterocyclic organic compound that belongs to the
chromene family. Chromenes, also known as benzopyrans, are bicyclic structures consisting of
a benzene ring fused to a pyran ring. The presence of a bromine atom and two methyl groups
on the chromene scaffold imparts specific chemical properties that make it a valuable
intermediate in organic synthesis. This technical guide provides a comprehensive overview of
6-Bromo-2,2-dimethyl-2H-chromene, including its chemical identity, physicochemical
properties, a representative synthesis protocol, and its application in the synthesis of bioactive
molecules.

Chemical Identity
¢ I[UPAC Name: 6-bromo-2,2-dimethyl-2H-chromene

e CAS Number: 82305-04-2

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of 6-Bromo-2,2-dimethyl-2H-
chromene is presented in the table below. This data is crucial for its identification, purification,
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and use in subsequent chemical reactions.

Property Value

Molecular Formula C11H11BrO

Molecular Weight 239.11 g/mol

Appearance Not explicitly available in search results
Melting Point Not explicitly available in search results
Boiling Point Not explicitly available in search results
Solubility Not explicitly available in search results
1H NMR Not explicitly available in search results
13C NMR Not explicitly available in search results

Mass Spectrum

Not explicitly available in search results

IR Spectrum

Not explicitly available in search results

Note: Specific experimental data for the physicochemical and spectral properties of 6-Bromo-
2,2-dimethyl-2H-chromene were not available in the provided search results. The data for
related compounds, such as 6-bromo-2H-chromene, can be found in public databases like
PubChem.

Experimental Protocols
Representative Synthesis of a Chromene Derivative: 3-
Acetyl-6-bromo-2H-chromene

While a specific protocol for the synthesis of 6-Bromo-2,2-dimethyl-2H-chromene was not
found, the following is a detailed experimental procedure for the synthesis of a structurally
related compound, 3-Acetyl-6-bromo-2H-chromene. This protocol illustrates a general method
for the construction of the 6-bromochromene scaffold.

Materials:
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5-bromo-2-hydroxybenzaldehyde

Potassium carbonate (finely ground and dried)

Butan-2-one

But-3-en-2-one

Silica gel for column chromatography

Methylene chloride

Cyclohexane

Diisopropyl ether

Procedure:

¢ A solution of 5-bromo-2-hydroxybenzaldehyde (100 g, 497 mmol) and potassium carbonate
(13.8 g, 100 mmol) in butan-2-one (220 ml) is brought to reflux.

A solution of but-3-en-2-one (35.31 g, 497 mmol) in butan-2-one (40 ml) is then added
dropwise over 15 to 20 minutes.

After 4 hours of refluxing, an additional portion of potassium carbonate (13.8 g, 100 mmol) is
added.

The reaction mixture is refluxed for an additional 16 hours.

After cooling to room temperature, the solid is removed by filtration and washed with two 50
ml portions of butan-2-one.

The filtrate is concentrated under reduced pressure.

The resulting residue is purified by column chromatography on silica gel, using a 1.1 mixture
of methylene chloride and cyclohexane as the eluent.
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o Recrystallization from diisopropy! ether yields the final product, 3-Acetyl-6-bromo-2H-
chromene, as a yellowish solid.

Applications in the Synthesis of Bioactive
Molecules

6-Bromo-2,2-dimethyl-2H-chromene serves as a versatile building block in the synthesis of
more complex molecules with potential biological activities. The chromene nucleus is a
common scaffold in a variety of natural products and synthetic compounds that exhibit a wide
range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer
activities.

The bromine atom at the 6-position provides a reactive handle for further functionalization
through various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.
These reactions allow for the introduction of diverse substituents, enabling the generation of
libraries of novel chromene derivatives for drug discovery screening.

Logical Workflow for Drug Discovery Application

The following diagram illustrates a logical workflow for the utilization of 6-Bromo-2,2-dimethyl-
2H-chromene in a drug discovery program.
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Caption: Logical workflow for the use of 6-Bromo-2,2-dimethyl-2H-chromene in drug
discovery.
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This workflow highlights the progression from the starting material to the generation of a
diverse library of compounds, followed by biological screening to identify "hits.” These hits then
undergo lead optimization to improve their pharmacological properties, ultimately leading to the
selection of a candidate for preclinical development. The versatility of 6-Bromo-2,2-dimethyl-
2H-chromene makes it an important tool in this process.

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-Bromo-2,2-dimethyl-
2H-chromene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279687#6-bromo-2-2-dimethyl-2h-chromene-iupac-
name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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